Cas no 866019-52-5 ((4-HYDROXY-4-([(2-METHYLBENZYL)SULFONYL]METHYL)PIPERIDINO)[3-(TRIFLUOROMETHYL)PHENYL]METHANONE)

(4-Hydroxy-4-([(2-methylbenzyl)sulfonyl]methyl)piperidino)[3-(trifluoromethyl)phenyl]methanone is a specialized organic compound featuring a piperidine core functionalized with a hydroxy group, a sulfonylmethyl moiety, and a trifluoromethylphenyl ketone group. Its structural complexity offers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the sulfonyl and trifluoromethyl groups enhances its reactivity and binding affinity, making it valuable for targeted drug development. The compound's well-defined stereochemistry and purity ensure consistent performance in synthetic applications. Its stability under standard conditions allows for ease of handling in laboratory settings. This molecule is primarily of interest to researchers in pharmaceutical and agrochemical R&D.

(4-HYDROXY-4-([(2-METHYLBENZYL)SULFONYL]METHYL)PIPERIDINO)[3-(TRIFLUOROMETHYL)PHENYL]METHANONE structure

866019-52-5 structure

Product Name:(4-HYDROXY-4-([(2-METHYLBENZYL)SULFONYL]METHYL)PIPERIDINO)[3-(TRIFLUOROMETHYL)PHENYL]METHANONE

CAS No:866019-52-5

MF:C₂₂H₂₄F₃NO₄S

MW:455.490475654602

CID:5227800

Update Time:2025-06-12

(4-HYDROXY-4-([(2-METHYLBENZYL)SULFONYL]METHYL)PIPERIDINO)[3-(TRIFLUOROMETHYL)PHENYL]METHANONE Chemical and Physical Properties

Names and Identifiers

- (4-HYDROXY-4-([(2-METHYLBENZYL)SULFONYL]METHYL)PIPERIDINO)[3-(TRIFLUOROMETHYL)PHENYL]METHANONE
- 4-{[(2-methylphenyl)methanesulfonyl]methyl}-1-[3-(trifluoromethyl)benzoyl]piperidin-4-ol
- Inchi： 1S/C22H24F3NO4S/c1-16-5-2-3-6-18(16)14-31(29,30)15-21(28)9-11-26(12-10-21)20(27)17-7-4-8-19(13-17)22(23,24)25/h2-8,13,28H,9-12,14-15H2,1H3
- InChI Key： XYBQRJITLPAKCZ-UHFFFAOYSA-N
- SMILES： CC1C(CS(CC2(CCN(C(C3C=CC=C(C(F)(F)F)C=3)=O)CC2)O)(=O)=O)=CC=CC=1

(4-HYDROXY-4-([(2-METHYLBENZYL)SULFONYL]METHYL)PIPERIDINO)[3-(TRIFLUOROMETHYL)PHENYL]METHANONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	4X-0224-1MG	(4-hydroxy-4-{[(2-methylbenzyl)sulfonyl]methyl}piperidino)[3-(trifluoromethyl)phenyl]methanone	866019-52-5	>90%	1mg	£28.00	2025-02-08
Key Organics Ltd	4X-0224-5MG	(4-hydroxy-4-{[(2-methylbenzyl)sulfonyl]methyl}piperidino)[3-(trifluoromethyl)phenyl]methanone	866019-52-5	>90%	5mg	£35.00	2025-02-08
Key Organics Ltd	4X-0224-10MG	(4-hydroxy-4-{[(2-methylbenzyl)sulfonyl]methyl}piperidino)[3-(trifluoromethyl)phenyl]methanone	866019-52-5	>90%	10mg	£48.00	2025-02-08
Key Organics Ltd	4X-0224-50MG	(4-hydroxy-4-{[(2-methylbenzyl)sulfonyl]methyl}piperidino)[3-(trifluoromethyl)phenyl]methanone	866019-52-5	>90%	50mg	£77.00	2025-02-08
Key Organics Ltd	4X-0224-100MG	(4-hydroxy-4-{[(2-methylbenzyl)sulfonyl]methyl}piperidino)[3-(trifluoromethyl)phenyl]methanone	866019-52-5	>90%	100mg	£110.00	2025-02-08
Ambeed	A917518-1g	4-{[(2-methylphenyl)methanesulfonyl]methyl}-1-[3-(trifluoromethyl)benzoyl]piperidin-4-ol	866019-52-5	90%	1g	$350.0	2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1659682-1mg	(4-Hydroxy-4-(((2-methylbenzyl)sulfonyl)methyl)piperidin-1-yl)(3-(trifluoromethyl)phenyl)methanone	866019-52-5	98%	1mg	￥535.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1659682-2mg	(4-Hydroxy-4-(((2-methylbenzyl)sulfonyl)methyl)piperidin-1-yl)(3-(trifluoromethyl)phenyl)methanone	866019-52-5	98%	2mg	￥536.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1659682-5mg	(4-Hydroxy-4-(((2-methylbenzyl)sulfonyl)methyl)piperidin-1-yl)(3-(trifluoromethyl)phenyl)methanone	866019-52-5	98%	5mg	￥617.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1659682-10mg	(4-Hydroxy-4-(((2-methylbenzyl)sulfonyl)methyl)piperidin-1-yl)(3-(trifluoromethyl)phenyl)methanone	866019-52-5	98%	10mg	￥924.00	2024-04-28

(4-HYDROXY-4-([(2-METHYLBENZYL)SULFONYL]METHYL)PIPERIDINO)[3-(TRIFLUOROMETHYL)PHENYL]METHANONE Related Literature

1. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
2. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
3. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
4. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
5. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890

Additional information on (4-HYDROXY-4-([(2-METHYLBENZYL)SULFONYL]METHYL)PIPERIDINO)[3-(TRIFLUOROMETHYL)PHENYL]METHANONE

Research Brief on 866019-52-5 and (4-HYDROXY-4-([(2-METHYLBENZYL)SULFONYL]METHYL)PIPERIDINO)[3-(TRIFLUOROMETHYL)PHENYL]METHANONE

Recent studies have highlighted the significance of the compound 866019-52-5 and its derivative, (4-HYDROXY-4-([(2-METHYLBENZYL)SULFONYL]METHYL)PIPERIDINO)[3-(TRIFLUOROMETHYL)PHENYL]METHANONE, in the field of chemical biology and medicinal chemistry. These compounds have shown promising potential in various therapeutic applications, particularly in targeting specific biochemical pathways involved in inflammatory and oncological diseases.

The research background of these compounds stems from their unique structural features, which enable them to interact with key enzymes and receptors. The presence of a trifluoromethyl group and a sulfonyl moiety in (4-HYDROXY-4-([(2-METHYLBENZYL)SULFONYL]METHYL)PIPERIDINO)[3-(TRIFLUOROMETHYL)PHENYL]METHANONE enhances its binding affinity and selectivity, making it a valuable candidate for drug development.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of 866019-52-5. The study utilized advanced computational modeling and in vitro assays to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicated favorable bioavailability and minimal toxicity, suggesting its potential for further preclinical development.

Another significant finding comes from a 2023 study focusing on the mechanism of action of (4-HYDROXY-4-([(2-METHYLBENZYL)SULFONYL]METHYL)PIPERIDINO)[3-(TRIFLUOROMETHYL)PHENYL]METHANONE. The compound was found to inhibit the activity of a specific kinase involved in inflammatory signaling pathways. This inhibition was demonstrated through both crystallographic analysis and cellular assays, providing a structural basis for its therapeutic effects.

Further research has explored the potential of these compounds in combination therapies. A collaborative study between academic and industrial researchers revealed that 866019-52-5 could synergize with existing chemotherapeutic agents to enhance their efficacy while reducing side effects. This finding opens new avenues for the treatment of resistant cancers.

In conclusion, the latest research on 866019-52-5 and (4-HYDROXY-4-([(2-METHYLBENZYL)SULFONYL]METHYL)PIPERIDINO)[3-(TRIFLUOROMETHYL)PHENYL]METHANONE underscores their potential as versatile tools in drug discovery. Their unique pharmacological properties and mechanisms of action make them promising candidates for further investigation and development in the fields of oncology and inflammation.